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Compound of Interest

Compound Name:
2-Methyl-4-phenyl-1,3-oxazole-5-

carbaldehyde

CAS No.: 1086379-16-9

Cat. No.: B1386493

Get Quote

The 1,3-oxazole ring is a privileged scaffold in medicinal chemistry, forming the core of

numerous natural products and synthetic compounds with a wide spectrum of biological

activities, including anti-inflammatory, anticancer, and antifungal properties.[1] Its prevalence in

pharmaceuticals underscores the therapeutic significance of this heterocyclic motif. The precise

arrangement of substituents on the oxazole ring is critical, as even minor structural changes

can profoundly impact a molecule's interaction with biological targets, altering its efficacy and

safety profile.

This guide addresses the specific topic of 2-Methyl-4-phenyl-1,3-oxazole-5-carbaldehyde.

However, a thorough review of chemical databases reveals ambiguity surrounding this exact

structure, with more robust data available for two of its closely related structural isomers. For

researchers, scientists, and drug development professionals, understanding the distinct

properties and synthesis pathways of each isomer is paramount for successful research and

development.

This document provides a comprehensive technical overview of two key, commercially

available isomers, clarifying their nomenclature and presenting their respective chemical data,
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synthesis protocols, and applications.

Isomer A: 4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde (CAS: 953408-85-0)

Isomer B: 5-Methyl-2-phenyl-1,3-oxazole-4-carbaldehyde (CAS: 70170-23-9)

The structural distinctions are visualized below.

Requested Compound:
2-Methyl-4-phenyl-1,3-oxazole-5-carbaldehyde

Isomer A (Focus of Part 1):
4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

Isomer B (Focus of Part 2):
5-Methyl-2-phenyl-1,3-oxazole-4-carbaldehyde

2-Methyl-4-phenyl-1,3-oxazole-5-carbaldehyde

4-Methyl-2-phenyl-1,3-oxazole-5-carbaldehyde
CAS: 953408-85-0

5-Methyl-2-phenyl-1,3-oxazole-4-carbaldehyde
CAS: 70170-23-9

Click to download full resolution via product page

Caption: Structural comparison of the requested compound and its two well-documented

isomers.

Part 1: 4-Methyl-2-phenyl-1,3-oxazole-5-
carbaldehyde (Isomer A)
This isomer features a phenyl group at position 2 and a methyl group at position 4, with the

reactive carbaldehyde at position 5. This arrangement makes the aldehyde susceptible to

nucleophilic attack and a valuable handle for elaboration into more complex molecules.

Chemical and Physical Properties
The following data provides a summary of the key physicochemical properties for this

compound, essential for experimental design and computational modeling.[2]
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Property Value Source

CAS Number 953408-85-0 [2][3]

Molecular Formula C₁₁H₉NO₂ [2][3]

Molecular Weight 187.19 g/mol [2]

IUPAC Name
4-methyl-2-phenyl-1,3-oxazole-

5-carbaldehyde
[2]

XLogP3 2.2 [2]

Topological Polar Surface Area 43.1 Å² [2]

DSSTox Substance ID DTXSID20649930 [2]

Synthesis Strategies
While specific, detailed synthetic procedures for 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

are not extensively documented in the reviewed literature, general methodologies for

constructing polysubstituted oxazoles are well-established.[4] One common approach involves

the cyclization of α-acylamino ketones. Alternatively, modern methods may employ copper or

palladium-catalyzed reactions to form the oxazole core with high efficiency.[1]

The synthesis of the corresponding carboxylic acid, 4-methyl-2-phenyl-1,3-oxazole-5-carboxylic

acid (CAS: 91137-55-2), often involves the hydrolysis of an ethyl ester intermediate.[5] This

suggests that the title carbaldehyde could be synthesized via the reduction of a corresponding

ester or acid chloride derivative, or by direct formylation of a suitable precursor.

Applications in Research and Drug Development
As a functionalized heterocyclic building block, 4-methyl-2-phenyl-1,3-oxazole-5-carbaldehyde

is a valuable starting material for chemical synthesis. The aldehyde group serves as a versatile

anchor for various chemical transformations, including:

Reductive amination: To introduce substituted amine functionalities.

Wittig reactions: To form carbon-carbon double bonds for further elaboration.
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Condensation reactions: To build larger heterocyclic systems, such as Schiff bases, which

are known to possess a wide range of biological activities.[6]

Its structural similarity to moieties found in known bioactive molecules makes it a compound of

interest for scaffold hopping and lead optimization campaigns in drug discovery.[7]

Part 2: 5-Methyl-2-phenyl-1,3-oxazole-4-
carbaldehyde (Isomer B)
In this isomer, the positions of the methyl and carbaldehyde groups are swapped relative to the

oxazole ring. This seemingly small change significantly alters the electronic environment and

steric hindrance around the reactive aldehyde, influencing its reactivity and the geometry of its

derivatives. This compound is well-documented as a key intermediate in the synthesis of novel

anticancer agents.[6]

Chemical and Physical Properties
Key identifiers and properties for this isomer are summarized below, providing a foundation for

its use in synthetic and medicinal chemistry.[8]

Property Value Source

CAS Number 70170-23-9 [8]

Molecular Formula C₁₁H₉NO₂ [8]

Molecular Weight 187.19 g/mol [9]

Synonyms
4-Formyl-5-methyl-2-phenyl-

1,3-oxazole
[8]

Density 1.18 g/cm³ [8]

Boiling Point 341.17 °C at 760 mmHg [8]

Melting Point 87 °C [8]

Flash Point 160.14 °C [8]

MDL Number MFCD08435848 [9]
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Synthesis and Experimental Protocol
The synthesis of 2-aryl-5-methyl-1,3-oxazole-4-carbaldehydes is reported as a key step in the

creation of biologically active molecules.[6][10] A common and effective method is the

Vilsmeier-Haack reaction, which introduces a formyl group onto an activated aromatic or

heterocyclic ring.

This protocol describes a representative procedure for the synthesis of the title compound.

Materials:

5-Methyl-2-phenyl-1,3-oxazole (1 equiv.)

Phosphorus oxychloride (POCl₃) (2-3 equiv.)

N,N-Dimethylformamide (DMF) (solvent and reagent)

Ice-water bath

Sodium bicarbonate solution (saturated)

Ethyl acetate or Dichloromethane (for extraction)

Anhydrous sodium sulfate or magnesium sulfate (for drying)

Procedure:

Reagent Preparation: In a two-necked round-bottom flask equipped with a dropping funnel

and a magnetic stirrer, cool N,N-Dimethylformamide (DMF) to 0 °C in an ice-water bath.

Vilsmeier Reagent Formation: Add phosphorus oxychloride (POCl₃) dropwise to the cooled

DMF with vigorous stirring. Maintain the temperature below 5 °C. The formation of the

Vilsmeier reagent (chloroiminium salt) is exothermic. Allow the mixture to stir at this

temperature for 30 minutes.

Substrate Addition: Dissolve 5-methyl-2-phenyl-1,3-oxazole (1 equiv.) in a minimal amount of

DMF and add it dropwise to the freshly prepared Vilsmeier reagent.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.researchgate.net/figure/Synthesis-of-2-aryl-5-methyl-1-3-oxazole-4-carbaldehydes-10a-f_fig5_338722152
https://www.researchgate.net/figure/Preparation-of-2-aryl-5-methyl-1-3-oxazole-4-cabaldehydes-68a-f_fig14_366218475
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1386493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Then, heat the mixture to 60-70 °C and maintain for 2-4 hours,

monitoring the reaction progress by Thin Layer Chromatography (TLC).

Work-up: Cool the reaction mixture to room temperature and pour it carefully onto crushed

ice.

Neutralization: Neutralize the acidic solution by slowly adding a saturated solution of sodium

bicarbonate until the pH is approximately 7-8. A precipitate may form.

Extraction: Extract the aqueous mixture three times with ethyl acetate or dichloromethane.

Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate,

filter, and concentrate the solvent under reduced pressure to yield the crude product.

Purification: Purify the crude 5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde by column

chromatography on silica gel or by recrystallization to obtain the final product.

Structural Confirmation: The identity and purity of the synthesized compound should be

confirmed using standard analytical techniques such as ¹H-NMR, ¹³C-NMR, FT-IR, and Mass

Spectrometry.[6][11][12]

Applications in Anticancer Drug Development
A primary and high-impact application of 5-methyl-2-phenyl-1,3-oxazole-4-carbaldehyde is its

use as a key intermediate in the synthesis of novel quinoline-1,3-oxazole hybrids.[6]

Researchers have demonstrated that this aldehyde can be condensed with quinolinyl-

hydrazines to produce hybrid molecules. Several of these synthesized compounds have shown

potent anticancer activity against a panel of 60 human cancer cell lines at the National Cancer

Institute (NCI).[6]

The underlying principle is the combination of two biologically active pharmacophores—the

quinoline and the oxazole moieties—into a single hybrid molecule to enhance therapeutic

potential.
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Caption: Workflow from Isomer B to a potential anticancer agent.

Safety Information
It is crucial to handle this compound with appropriate safety precautions.

GHS Classification: Acute Toxicity, Oral (Category 4); Eye Irritation (Category 2A).[9]

Signal Word: Warning.[9]

Hazard Statements: H302 (Harmful if swallowed), H319 (Causes serious eye irritation).[8][9]

Precautionary Statements: P264, P270, P280, P301+P312, P305+P351+P338.[9]

Conclusion
While the specific compound 2-Methyl-4-phenyl-1,3-oxazole-5-carbaldehyde remains

structurally ambiguous in major chemical databases, its isomers 4-Methyl-2-phenyl-1,3-

oxazole-5-carbaldehyde (CAS: 953408-85-0) and 5-Methyl-2-phenyl-1,3-oxazole-4-

carbaldehyde (CAS: 70170-23-9) are well-characterized and commercially available building

blocks of significant value to the scientific community.

This guide clarifies the distinct identities of these two isomers and provides a detailed technical

overview of their properties, synthesis, and applications. In particular, 5-methyl-2-phenyl-1,3-

oxazole-4-carbaldehyde has proven utility as a direct precursor to novel hybrid molecules with

promising anticancer activity. For researchers in drug discovery and medicinal chemistry, the

careful selection and application of the correct isomer are critical for advancing the
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development of new therapeutic agents. Precision in chemical nomenclature and CAS number

verification is the bedrock of reproducible and meaningful scientific investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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